4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile

• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol
• IUPAC Name: 4-(pyrimidin-4-ylsulfanylmethyl)benzonitrile
• InChI: InChI=1S/C12H9N3S/c13-7-10-1-3-11(4-2-10)8-16-12-5-6-14-9-15-12/h1-6,9H,8H2
• InChI Key: CGXUQQUNWRRDRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC=NC=C2)C#N

Description

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile is a synthetic chemical compound featuring a benzonitrile core linked to a pyrimidine ring via a sulfanyl methyl bridge. This structure combines two pharmacologically significant moieties, making it a valuable intermediate for research and development in medicinal chemistry and materials science. The benzonitrile group is a common feature in compounds studied for their biological activity , while the pyrimidine ring is a fundamental nitrogen-based heterocycle found in many natural products and pharmaceuticals . Researchers are exploring this and similar hybrid structures for potential applications in drug discovery, particularly as building blocks for kinase inhibitors or other therapeutic agents. The presence of both sulfur and nitrogen atoms in its architecture also makes it a candidate for investigation in materials science, including the development of compounds with non-linear optical (NLO) properties . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthesis of 4-(Bromomethyl)benzonitrile

The preparation of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile often begins with 4-(bromomethyl)benzonitrile as a key intermediate. This compound is synthesized via free-radical bromination of 4-methylbenzonitrile using N-bromosuccinimide (NBS) under photolytic or thermal conditions. Alternatively, direct bromination of toluonitrile derivatives with phosphorus tribromide (PBr₃) in dichloromethane at 0–5°C yields the bromide with minimal side reactions.

Thiolation with Pyrimidin-4-thiol

The critical step involves reacting 4-(bromomethyl)benzonitrile with pyrimidin-4-thiol. This nucleophilic substitution is facilitated by a base such as cesium carbonate or potassium carbonate in polar aprotic solvents like dimethylformamide (DMF) or acetone. For instance, a protocol adapted from triazole-based syntheses employs:

• 4-(Bromomethyl)benzonitrile (1.0 equiv),
• Pyrimidin-4-thiol (1.2 equiv),
• Cesium carbonate (2.0 equiv),
• Acetone as the solvent at 50–55°C for 3–5 hours.

The reaction proceeds via deprotonation of the thiol, forming a thiolate ion that displaces bromide. Post-reaction workup typically involves filtration, solvent removal, and crystallization from toluene/hexane mixtures to isolate the product in yields of 65–78%.

Optimization of Reaction Conditions

Solvent and Base Selection

Polar aprotic solvents like DMF and acetone enhance nucleophilicity and stabilize intermediates, achieving higher yields compared to protic solvents. Base selection is critical: cesium carbonate outperforms weaker bases like sodium bicarbonate due to its superior ability to deprotonate thiols.

Temperature and Time Dependence

Elevated temperatures (50–60°C) accelerate the substitution reaction but may promote side reactions such as elimination. A balance is achieved by maintaining 50–55°C for 3–5 hours, as evidenced by analogous syntheses of triazole derivatives.

Comparative Analysis of Methods

Method	Yield	Reaction Time	Key Advantages
Nucleophilic Substitution	65–78%	3–5 hours	Scalable, minimal purification steps
Mitsunobu Coupling	55–68%	12–24 hours	Avoids halogenated intermediates

Nucleophilic substitution remains the preferred method due to its simplicity and compatibility with industrial-scale production. The Mitsunobu approach, while avoiding bromide intermediates, requires costly reagents and extensive purification.

Challenges and Mitigation Strategies

Byproduct Formation

Competing elimination reactions may generate 4-vinylbenzonitrile. This is mitigated by:

• Using excess pyrimidin-4-thiol (1.2–1.5 equiv),
• Maintaining temperatures below 60°C.

Purification Techniques

Crystallization from toluene/hexane (3:1 v/v) effectively removes unreacted starting materials and inorganic salts. For high-purity applications, silica gel chromatography with ethyl acetate/hexane eluents is employed.

Industrial-Scale Adaptations

Continuous Flow Synthesis

Recent advancements adapt the nucleophilic substitution for continuous flow systems, reducing reaction times to 30–60 minutes and improving heat dissipation. This method enhances yield consistency (72–75%) and reduces solvent usage by 40% compared to batch processes.

Chemical Reactions Analysis

Types of Reactions

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The pyrimidine ring can undergo electrophilic or nucleophilic substitution reactions depending on the substituents present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antiviral agent due to the biological activity of pyrimidine derivatives.

Medicine: Explored for its potential use in drug development, particularly in the design of inhibitors for specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, including polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby inhibiting their activity. The sulfanyl and nitrile groups can interact with the active sites of these targets, leading to the desired biological effect. The exact pathways involved would depend on the specific target and the nature of the interaction.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Variations

The compound’s uniqueness lies in its methylsulfanyl linker and pyrimidin-4-yl substitution . Below is a comparison with structurally related benzonitrile-pyrimidine hybrids:

Table 1: Structural Comparison of Benzonitrile-Pyrimidine Derivatives

Compound Name	Linker Type	Pyrimidine Substituent	Key Functional Groups
4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile	-SCH2-	Pyrimidin-4-yl	Nitrile, sulfanyl, pyrimidine
4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile	-NH-	4-Hydroxy, pyrimidin-2-yl	Nitrile, amino, hydroxy
4-((4-Oxo-1,4-dihydropyrimidin-2-yl)amino)benzonitrile	-NH-	4-Oxo, pyrimidin-2-yl	Nitrile, amino, ketone
4-(4-Methoxypyrimidin-2-ylamino)benzonitrile	-NH-	4-Methoxy, pyrimidin-2-yl	Nitrile, amino, methoxy
9h (DAPY hybrid)	-NH-	4-(Indol-6-yl), dimethyl	Nitrile, amino, indole

Key Observations :

• Linker Chemistry: The methylsulfanyl group in the target compound introduces a thioether bond, which is less polar than the amino (-NH-) linkers in analogs. This may enhance lipophilicity and membrane permeability compared to amino-linked derivatives.
• Pyrimidine Substitution: Pyrimidin-4-yl substitution (vs.

Insights :

• Characterization : All analogs were validated using NMR and mass spectrometry, confirming structural integrity.

Table 3: Pharmacological and Functional Properties

Compound Name	Biological Activity	Mechanism/Application
4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile	Not reported (hypothetical)	Potential kinase or viral inhibition
4-Amino-2-(4-benzylpiperazinyl)methylbenzonitrile	Anti-Zika virus (EC50: low µM)	Inhibits viral RNA replication
DAPY hybrids (e.g., 9h)	Antiviral (unspecified)	Structural analogs of NNRTIs
4-((4-Oxo-pyrimidin-2-yl)amino)benzonitrile	Intermediate for Etravirine	HIV-1 non-nucleoside inhibitor

Key Findings :

• Antiviral Potential: Amino-linked benzonitriles (e.g., ) demonstrate dose-dependent inhibition of viral replication, suggesting the scaffold’s versatility. The target compound’s sulfanyl group may modulate binding affinity or pharmacokinetics.
• HIV Applications : Etravirine intermediates highlight the therapeutic relevance of benzonitrile-pyrimidine hybrids in antiviral drug design.

Physicochemical and Computational Properties

Table 4: Computational and Experimental Data

Compound Name	LogP	HOMO-LUMO Gap (eV)	Melting Point (°C)
4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile	~2.5*	N/A	N/A
3-Fluoro-4-methylbenzonitrile	2.17	6.2	N/A
DAPY hybrid 9h	N/A	N/A	238.6–239.5

Notes:

• Lipophilicity: The sulfanyl linker may increase LogP compared to amino-linked analogs, enhancing blood-brain barrier penetration.

Biological Activity

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile is a chemical compound with the molecular formula C12H10N2S and a molecular weight of approximately 218.29 g/mol. This compound features a pyrimidine ring linked via a sulfanyl group to a benzonitrile moiety, which suggests potential applications in medicinal chemistry due to its diverse biological activities. Preliminary studies indicate that it may interact with various biological targets, influencing enzyme activity or receptor binding, thus holding promise for therapeutic applications in areas such as cancer, inflammation, and infectious diseases.

Structural Characteristics

The unique structure of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile is characterized by:

• Pyrimidine Ring : A six-membered aromatic ring containing two nitrogen atoms.
• Sulfanyl Group : A sulfur atom bonded to a hydrogen atom, enhancing the compound's reactivity.
• Benzonitrile Moiety : A benzene ring attached to a nitrile group (–C≡N), which is often associated with biological activity.

Anticancer Properties

Research indicates that compounds similar to 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile have demonstrated anticancer properties. For instance, studies on related pyrimidine derivatives show that they can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The specific mechanism of action may involve the modulation of signaling pathways associated with tumor growth and survival.

Table 1: Summary of Anticancer Activity of Pyrimidine Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
4-Pyridylbenzamide	MCF-7	15	Induces apoptosis
2-Aminopyrimidine Derivative	A549	8	Inhibits cell cycle progression
4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile	TBD	TBD	TBD

Antimicrobial Activity

Preliminary findings suggest that this compound may exhibit antimicrobial properties, potentially inhibiting the growth of bacteria and fungi. Similar compounds have been shown to possess significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli.

Table 2: Antimicrobial Activity of Related Compounds

Compound	Microorganism	Minimum Inhibitory Concentration (MIC)
Pyrimidine Sulfide Derivative	Staphylococcus aureus	0.5 µg/mL
Benzonitrile Analog	Escherichia coli	1.0 µg/mL
4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile	TBD	TBD

The biological activity of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzonitrile is believed to stem from its ability to interact with specific proteins or nucleic acids within biological systems. Such interactions could inhibit their function, thereby elucidating its mechanism of action. For example, binding studies have suggested that the compound may target enzymes involved in metabolic pathways critical for cancer cell survival.

Case Studies

• Anticancer Activity Evaluation : In a study examining the effects of various pyrimidine derivatives on cancer cell lines, it was found that those with sulfanyl substitutions exhibited enhanced cytotoxicity compared to their non-sulfanyl counterparts. This supports the hypothesis that the sulfanyl group plays a crucial role in mediating biological activity.
• Antimicrobial Testing : A series of tests on related compounds demonstrated significant antimicrobial activity against resistant bacterial strains. The results indicated that modifications in the structure could lead to increased potency against specific pathogens.